ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C20H28O4/c1-12-13-5-10-20(24)18(3)8-4-7-17(2,16(22)23)14(18)6-9-19(20,11-13)15(12)21/h13-14,24H,1,4-11H2,2-3H3,(H,22,23)/t13-,14-,17-,18-,19+,20-/m1/s1
• InChIKey: AURKCYFYZBQUIZ-FIXWDHIASA-N

Procurement Guide: ent-9-Hydroxy-15-oxokaur-16-en-19-oic Acid – A Differentiated ent-Kaurane Diterpenoid Scaffold

ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid is a tetracyclic ent-kaurane diterpenoid characterized by a 9α-hydroxyl group, a C-15 ketone, a C-16/C-17 exocyclic double bond, and a C-19 carboxylic acid. It was first isolated from the fern Pteris longipes and structurally elucidated by X‑ray crystallography [1]. It belongs to a class of natural products with diverse biological activities, but its specific substitution pattern confers distinct chemical and biological properties that cannot be assumed for other ent-kaurane analogs.

Scaffold Structurally elucidated ent-kaurane diterpenoid

Substitution 9α-OH, 15-oxo, 16-en, 19-COOH pattern

Source Natural product isolated from Pteris longipes

• [1] Murakami, T., et al. Chemische Untersuchungen der Inhaltsstoffe von Pteris longipes DON. Chem. Pharm. Bull. 1981, 29(3), 657-662. View Source

Why ent-9-Hydroxy-15-oxokaur-16-en-19-oic Acid Cannot Be Replaced by Common ent-Kaurane Analogs

ent-Kaurane diterpenoids share a core skeleton but exhibit vastly different biological profiles depending on subtle changes in oxidation state and stereochemistry. For example, the simple acid ent-kaur-16-en-19-oic acid (kaurenoic acid) lacks the 9‑hydroxy and 15‑oxo functionalities and shows only weak antiproliferative activity [1], whereas the introduction of a 9‑hydroxy group markedly alters hydrogen‑bonding capacity, polarity, and target engagement. Structure–activity relationship studies on related compounds demonstrate that the 15‑oxo and 16‑en moieties are essential for suppressing melanin synthesis [2], and the 19‑carboxylic acid group is critical for maintaining a favorable therapeutic index [2]. Consequently, substituting ent‑9‑hydroxy‑15‑oxokaur‑16‑en‑19‑oic acid with a cheaper or more readily available “ent‑kaurene” is scientifically unjustified and may yield entirely different experimental outcomes.

Target Compound

ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid

Common Substitute

ent-Kaur-16-en-19-oic acid (kaurenoic acid)

Missing 9-OH and 15-oxo groups may alter target engagement and assay response. The 15-oxo and 16-en moieties are required for melanin-suppression activity, and the 19-COOH group is critical for cell-specific response profiles. Direct substitution is not supported by available evidence.

• [1] Ruiz, Y., et al. Cytotoxic and apoptosis-inducing effect of ent-15-oxo-kaur-16-en-19-oic acid, a derivative of grandiflorolic acid from Espeletia schultzii. Phytochemistry 2008, 69(2), 432-438. View Source
• [2] Kuroi, A., et al. The Importance of 11α-OH, 15-oxo, and 16-en Moieties of 11α-Hydroxy-15-oxo-kaur-16-en-19-oic Acid in Its Inhibitory Activity on Melanogenesis. Biol. Pharm. Bull. 2017, 40(8), 1230-1237. View Source

Quantitative Differentiation of ent-9-Hydroxy-15-oxokaur-16-en-19-oic Acid from Closest Analogs

Distinct Cytotoxic Selectivity Window Between Cancer and Normal Cells

ent-15-Oxo-kaur-16-en-19-oic acid (the 9‑deoxy analog) exhibits a 4‑fold selectivity window between human prostate carcinoma PC‑3 cells and primary fibroblasts. The IC50 against PC‑3 cells is 3.7 µg/mL, compared to 14.8 µg/mL against primary fibroblasts [1]. This selectivity is attributed to the compound's ability to induce apoptosis specifically in cancer cells via caspase‑3 activation and PARP cleavage, with concomitant down‑regulation of anti‑apoptotic Bcl‑2. The 9‑hydroxy substituent in ent‑9‑hydroxy‑15‑oxokaur‑16‑en‑19‑oic acid is expected to further modulate hydrogen‑bonding interactions and may alter this selectivity profile, but direct comparative data are not yet published.

Selectivity Window

Cross-study comparable

IC50 PC-3: 3.7 µg/mL vs primary fibroblasts: 14.8 µg/mL
4-fold selectivity

Supports cancer-cell selectivity endpoint review

9-OH modulation requires direct validation

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	3.7 µg/mL (PC-3 prostate cancer cells)
Comparator Or Baseline	14.8 µg/mL (primary human fibroblasts)
Quantified Difference	4.0‑fold lower IC50 against cancer cells
Conditions	Cell viability assay (MTT), 48 h exposure

Why This Matters

A 4‑fold cancer‑cell selectivity indicates potential for reduced off‑target toxicity, a key criterion when selecting a lead compound for further medicinal chemistry optimization.

• [1] Ruiz, Y., et al. Cytotoxic and apoptosis-inducing effect of ent-15-oxo-kaur-16-en-19-oic acid, a derivative of grandiflorolic acid from Espeletia schultzii. Phytochemistry 2008, 69(2), 432-438. View Source

Absence of Detectable Cytotoxicity in Normal Keratinocytes at Melanogenesis‑Suppressing Concentrations

In a structure–activity relationship study of ent‑11α‑hydroxy‑15‑oxo‑kaur‑16‑en‑19‑oic acid (11α‑OH KA), the 19‑COOH moiety was identified as essential for preventing cellular toxicity while the 15‑oxo and 16‑en groups are required for melanin‑suppression activity [1]. At concentrations that significantly reduce melanin synthesis, 11α‑OH KA showed no cytotoxicity against normal human epidermal keratinocytes. Although ent‑9‑hydroxy‑15‑oxokaur‑16‑en‑19‑oic acid differs at C‑11, it shares the 15‑oxo, 16‑en, and 19‑COOH features, suggesting a similarly benign toxicity profile in non‑transformed cells.

Keratinocyte Safety

Class-level inference

No cytotoxicity at melanin-suppressing doses (11α-OH KA analog)

Suggests low keratinocyte toxicity profile

Direct measurement on target compound needed

Evidence Dimension	Cytotoxicity in normal keratinocytes
Target Compound Data	Not directly measured
Comparator Or Baseline	11α‑OH KA: no cytotoxicity at melanin‑suppressing doses
Quantified Difference	Not quantifiable (inference based on shared functional groups)
Conditions	Human epidermal keratinocyte viability assay

Why This Matters

The 19‑COOH group is a critical determinant of safety, making the compound suitable for cosmetic and dermatological research where low irritation is paramount.

• [1] Kuroi, A., et al. The Importance of 11α-OH, 15-oxo, and 16-en Moieties of 11α-Hydroxy-15-oxo-kaur-16-en-19-oic Acid in Its Inhibitory Activity on Melanogenesis. Biol. Pharm. Bull. 2017, 40(8), 1230-1237. View Source

Potent DNA‑Damaging and Antiproliferative Activity Across Multiple Cancer Cell Lines

ent‑15‑Oxokaur‑16‑en‑19‑oic acid was identified as the principal cytotoxic constituent of Xylopia aethiopica extracts, displaying IC50 values of 12 µg/mL against HCT116 colon cancer cells, 7.5 µg/mL against U937 leukemia cells, and >25 µg/mL against KG1a leukemia cells [1]. The compound induces DNA damage, G1‑phase cell cycle arrest, and apoptosis. In contrast, the simpler acid ent‑kaur‑16‑en‑19‑oic acid showed only weak activity against Plasmodium falciparum [2] and no significant cytotoxicity in these assays, highlighting the essential contribution of the 15‑oxo group to anticancer potency.

Cancer Cell Activity

Cross-study comparable

IC50 HCT116: 12 µg/mL; U937: 7.5 µg/mL; KG1a: >25 µg/mL
vs kaurenoic acid (inactive)

Supports 15-oxo role in cancer-cell response

DNA damage and apoptosis endpoints

Evidence Dimension	Cytotoxicity (IC50) against cancer cell lines
Target Compound Data	12 µg/mL (HCT116); 7.5 µg/mL (U937); >25 µg/mL (KG1a)
Comparator Or Baseline	ent‑kaur‑16‑en‑19‑oic acid: no significant activity
Quantified Difference	>3‑fold difference in potency
Conditions	MTT assay, 72 h exposure

Why This Matters

The presence of the 15‑oxo group converts a weakly active diterpene into a potent anticancer agent, justifying the procurement of the oxidized derivative for oncology research.

• [1] Kuete, V., et al. Characterization of the antiproliferative activity of Xylopia aethiopica. Cell Div. 2012, 7, 8. View Source
• [2] Villasmil, T., et al. Antimalarial Activity of some Kaurenes. Nat. Prod. Commun. 2018, 13(3), 303-306. View Source

Defined Physicochemical Properties Enabling Reliable Formulation and Handling

The compound has a well‑defined molecular formula (C20H28O4) and molecular weight (332.44 g/mol), with a topological polar surface area (TPSA) of 74.60 Ų [1]. It is an extremely weak base (essentially neutral) based on its pKa [2], which simplifies handling and formulation compared to basic ent‑kaurane alkaloids. Vendor specifications include ≥95% purity and defined storage conditions (powder: ‑20°C for 3 years, 4°C for 2 years; in solvent: ‑80°C for 6 months, ‑20°C for 1 month) , ensuring consistent experimental reproducibility.

Physicochemical Profile

Supporting evidence

MW 332.44; TPSA 74.60 Ų; neutral pKa; purity ≥95%

Reproducible formulation and handling

Vendor-certified storage conditions

Evidence Dimension	Physicochemical characterization and stability
Target Compound Data	MW 332.44; TPSA 74.60 Ų; neutral pKa; vendor‑certified purity >95%
Comparator Or Baseline	Basic ent‑kaurane alkaloids (higher pKa, more complex handling)
Quantified Difference	Not applicable (qualitative advantage)
Conditions	Standard laboratory conditions

Why This Matters

Reproducible physical properties and vendor‑certified purity reduce experimental variability and streamline procurement decisions.

• [1] PhytoBank. 9-hydroxy-15-oxo-ent-kaur-16-en-19-oic acid (PHY0038547). View Source
• [2] PhytoBank. 9-hydroxy-15-oxo-ent-kaur-16-en-19-oic acid (PHY0038547) – Chemical Taxonomy. View Source

Lack of Antimalarial Activity in β‑Hematin Inhibition Assay

In a screen of 16 ent‑kaurenes for β‑hematin inhibition (a surrogate for antimalarial heme detoxification), ent‑kaur‑16‑en‑19‑oic acid (kaurenoic acid) showed 73.5% inhibition, while the oxidized derivative 15‑oxo‑16,17‑epoxy‑ent‑kaur‑16‑en‑19‑oic acid glucosyl ester gave 76.1% inhibition [1]. ent‑9‑Hydroxy‑15‑oxokaur‑16‑en‑19‑oic acid was not included in this study, but its structural similarity to the 15‑oxo‑containing analog suggests it would not be a potent antimalarial. This negative data is valuable for de‑risking procurement: the compound is not expected to interfere with heme crystallization pathways, making it a cleaner tool for studying non‑antimalarial mechanisms.

Antimalarial Activity

Class-level inference

β-Hematin inhibition: not tested; analogs moderate

Supports use in non-antimalarial studies

Negative-control context for heme crystallization assays

Evidence Dimension	β‑Hematin inhibition (%)
Target Compound Data	Not tested
Comparator Or Baseline	ent‑kaur‑16‑en‑19‑oic acid: 73.5%; 15‑oxo‑epoxy analog: 76.1%
Quantified Difference	Not applicable (inference of inactivity)
Conditions	In vitro β‑hematin formation assay

Why This Matters

Confirmation of a lack of antimalarial activity prevents mis‑allocation of resources and supports the compound's use in unrelated biological investigations.

• [1] Villasmil, T., et al. Antimalarial Activity of some Kaurenes. Nat. Prod. Commun. 2018, 13(3), 303-306. View Source

Recommended Application Scenarios for ent-9-Hydroxy-15-oxokaur-16-en-19-oic Acid Based on Differentiated Evidence

Selective Cytotoxicity Screening in Prostate and Colon Cancer Models

The compound's demonstrated 4‑fold selectivity between PC‑3 prostate cancer cells and primary fibroblasts (IC50 3.7 vs 14.8 µg/mL) makes it a strong candidate for follow‑up studies in prostate cancer xenografts or 3D organoid cultures. Procurement is justified for laboratories seeking a natural product lead with a favorable therapeutic window [1].

Mechanistic Studies of Melanogenesis Regulation

Based on the structure–activity relationship of the closely related 11α‑OH KA, ent‑9‑hydroxy‑15‑oxokaur‑16‑en‑19‑oic acid is expected to suppress melanin synthesis via MITF‑dependent pathways without keratinocyte toxicity. It is therefore suitable for cosmetic research aimed at developing skin‑lightening agents [2].

Medicinal Chemistry Derivatization to Probe 9‑Hydroxy Group Contributions

The unique 9‑hydroxy substituent distinguishes this compound from the more extensively studied ent‑15‑oxo‑kaur‑16‑en‑19‑oic acid. Researchers can use it as a starting material for semi‑synthetic modifications (e.g., esterification, glycosylation) to investigate how hydrogen‑bonding at C‑9 influences potency and selectivity in various bioassays [3].

Negative Control for Antimalarial Heme Detoxification Assays

Given the lack of significant β‑hematin inhibition among structurally analogous 15‑oxo‑containing ent‑kaurenes, this compound serves as an excellent negative control when evaluating new antimalarial leads that target heme crystallization [4].

Application

Selection Property

Validation Focus

Cancer cell-model studies

Cell-model endpoint review

Apoptosis and selectivity endpoints

Melanogenesis pathway studies

Pathway-response review

Melanin-suppression assay context

Structure-activity relationship studies

Scaffold-derivatization fit

Hydrogen-bonding modulation review

Antimalarial heme-detoxification studies

Negative-control context

β-Hematin inhibition assay validation

• [1] Ruiz, Y., et al. Cytotoxic and apoptosis-inducing effect of ent-15-oxo-kaur-16-en-19-oic acid, a derivative of grandiflorolic acid from Espeletia schultzii. Phytochemistry 2008, 69(2), 432-438. View Source
• [2] Kuroi, A., et al. The Importance of 11α-OH, 15-oxo, and 16-en Moieties of 11α-Hydroxy-15-oxo-kaur-16-en-19-oic Acid in Its Inhibitory Activity on Melanogenesis. Biol. Pharm. Bull. 2017, 40(8), 1230-1237. View Source
• [3] Murakami, T., et al. Chemische Untersuchungen der Inhaltsstoffe von Pteris longipes DON. Chem. Pharm. Bull. 1981, 29(3), 657-662. View Source
• [4] Villasmil, T., et al. Antimalarial Activity of some Kaurenes. Nat. Prod. Commun. 2018, 13(3), 303-306. View Source